Cas no 1269991-45-8 ((S)-1-Cyclopentylbutan-1-amine)

• Product Name: (S)-1-Cyclopentylbutan-1-amine
• CAS No: 1269991-45-8
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 1095455
• PubChem ID: 60818100
• Update Time: 2025-04-20

(S)-1-Cyclopentylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-Cyclopentylbutan-1-amine
• (1S)-1-Cyclopentyl-1-butanamine
• SB31040
• SB32584
• EN300-252303
• 1269991-45-8
• (S)-1-Cyclopentyl-butylamine
• AKOS010036136
• 1270069-49-2
• 1179866-56-8
• SCHEMBL19578580
• G47624
• Z513797956
• 1-Cyclopentyl-butylamine
• 1-cyclopentylbutan-1-amine
• (R)-1-Cyclopentyl-butylamine
• SB32583

• Inchi： 1S/C9H19N/c1-2-5-9(10)8-6-3-4-7-8/h8-9H,2-7,10H2,1H3
• InChI Key： FIFGMKPLENXJCW-UHFFFAOYSA-N
• SMILES： NC(CCC)C1CCCC1

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų